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Compound of Interest

Compound Name: 1-Amino-2-butanol

Cat. No.: B1205648

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,
synthesis, and analytical characterization of 1-Amino-2-butanol (CAS RN: 13552-21-1). This
key chemical intermediate is utilized in various synthetic applications, including the preparation
of pharmaceutical compounds. This document outlines its chemical and physical properties,

commercial specifications, a common synthetic route, and standard analytical procedures for
quality control.

Chemical Identity and Physical Properties

1-Amino-2-butanol is a chiral amino alcohol. It is essential to distinguish it from its structural

isomer, 2-Amino-1-butanol (CAS RN: 96-20-8). The compound with CAS number 13552-21-1 is
the subject of this guide.

Table 1: Chemical and Physical Properties of 1-Amino-2-butanol
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Property Value Reference
CAS Registry Number 13552-21-1 [1112]
Molecular Formula C4H11NO [1][2]
Molecular Weight 89.14 g/mol [11[2]
IUPAC Name 1-aminobutan-2-ol [3]
Synonyms MonobutanolarrTine, 2- (3]
hydroxybutylamine
Appearance Colorless to light yellow liquid
Boiling Point 169 °C [4]
Melting Point 3°C [4]
Density ;pr):lioximately 0.93-0.94 4]
Solubility Soluble in water

Commercial Availability and Specifications

1-Amino-2-butanol is commercially available from several chemical suppliers. The purity and

specifications can vary between suppliers, and it is crucial for researchers to consult the

certificate of analysis for lot-specific data.[1]

Table 2: Commercial Supplier Specifications for 1-Amino-2-butanol
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Supplier Purity Specification Analytical Method(s)

Gas Chromatography (GC),

TCl America >98.0% Neutralization Titration (T)
Matrix Scientific Not specified Not specified

Santa Cruz Biotechnology Not specified Refer to Certificate of Analysis
Sigma-Aldrich (AldrichCPR) Not specified (sold "as-is") No analytical data provided
Generic CoA Example 97% Not specified

Synthesis of 1-Amino-2-butanol

A common industrial synthesis of 1-Amino-2-butanol involves the nucleophilic ring-opening of
1,2-epoxybutane with ammonia.[5] This reaction typically yields a mixture of 1-Amino-2-
butanol and its isomer, 2-Amino-1-butanol, with the former being the major product.[5]

Synthetic Workflow

The following diagram illustrates the general workflow for the synthesis of 1-Amino-2-butanol
from 1,2-epoxybutane.
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A high-level workflow for the synthesis of 1-Amino-2-butanol.

Experimental Protocol: Synthesis from 1,2-Epoxybutane

The following is a generalized experimental protocol based on the known chemistry of epoxide

ring-opening by ammonia.
Materials:

e 1,2-Epoxybutane
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o Concentrated aqueous ammonia (e.g., 28-30%)

o Reaction vessel capable of withstanding pressure (e.g., autoclave)

« Distillation apparatus

Procedure:

o Charge the pressure vessel with an excess of concentrated aqueous ammonia.

e Cool the vessel and slowly add 1,2-epoxybutane while stirring. The molar ratio of ammonia
to epoxide should be high to favor the formation of the primary amine.

o Seal the vessel and heat the reaction mixture. The reaction temperature and pressure will
influence the reaction rate and product distribution.

 After the reaction is complete (monitored by a suitable method like GC), cool the vessel to
room temperature and carefully vent the excess ammonia in a well-ventilated fume hood.

o Transfer the reaction mixture to a distillation apparatus.
e Remove the excess water and ammonia under reduced pressure.

o Perform fractional distillation of the crude product to separate 1-Amino-2-butanol from the
isomeric byproduct, 2-Amino-1-butanol, and any unreacted starting materials.[5]

Quality Control and Analytical Methods

The purity of commercially available 1-Amino-2-butanol is typically assessed by Gas
Chromatography (GC) and neutralization titration.

Gas Chromatography (GC) Analysis

GC is used to determine the purity of the compound and to identify and quantify any impurities,
including the isomeric 2-Amino-1-butanol.

The following is a general GC method suitable for the analysis of amino alcohols. Specific
parameters may need to be optimized.
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Instrumentation:
e Gas chromatograph with a Flame lonization Detector (FID)
GC Conditions:

o Column: A polar capillary column, such as one with a polyethylene glycol (PEG) stationary
phase (e.g., CP-Wax for amines) or a 5% phenyl-methylpolysiloxane phase, is suitable.[6]

o Carrier Gas: Helium or Hydrogen
« Injector Temperature: 250 °C
e Detector Temperature: 250-300 °C

o Oven Temperature Program: An initial temperature of around 60-80 °C, held for a few
minutes, followed by a temperature ramp of 10-15 °C/min to a final temperature of 200-220
°C.

o Sample Preparation: Dilute the 1-Amino-2-butanol sample in a suitable solvent such as
methanol or isopropanol.

Neutralization Titration

This method is used to determine the total amine content of the sample.

Principle: The amino group of 1-Amino-2-butanol is basic and can be titrated with a
standardized acid.

Reagents:

o Standardized hydrochloric acid (HCI) solution (e.g., 0.1 M)

« Indicator solution (e.g., methyl orange or a potentiometric endpoint determination)
e Solvent (e.g., deionized water or an alcohol/water mixture)

Procedure:
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e Accurately weigh a sample of 1-Amino-2-butanol into a flask.
e Dissolve the sample in a suitable volume of the chosen solvent.
e Add a few drops of the indicator solution.

« Titrate the solution with the standardized HCI solution until the endpoint is reached (indicated
by a color change or a potential jump).

e Record the volume of HCI used.

o Calculate the purity based on the stoichiometry of the reaction (1:1 molar ratio between 1-
Amino-2-butanol and HCI).

Analytical Workflow Diagram

The following diagram outlines the typical analytical workflow for the quality control of 1-Amino-
2-butanol.
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A typical workflow for the analytical quality control of 1-Amino-2-butanol.

Signaling Pathways and Applications in Drug
Development
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Currently, 1-Amino-2-butanol is primarily recognized for its role as a chemical intermediate in
the synthesis of more complex molecules.[2] For instance, its structural isomer, 2-Amino-1-
butanol, is a key precursor in the synthesis of the antitubercular drug ethambutol. While direct
involvement in specific signaling pathways is not widely documented for 1-Amino-2-butanol
itself, its utility in constructing molecules with biological activity underscores its importance in
drug discovery and development. Researchers may utilize this compound as a building block
for creating novel chemical entities to probe various biological targets.

Disclaimer: The experimental protocols provided are for informational purposes and should be
adapted and validated for specific laboratory conditions and safety procedures. Always consult
the Safety Data Sheet (SDS) before handling any chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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